Cas no 325808-20-6 (4-(3-methoxyphenyl)piperidine hydrochloride)

• Product Name: 4-(3-methoxyphenyl)piperidine hydrochloride
• CAS No: 325808-20-6
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD02178922
• CID: 853879
• PubChem ID: 45073801
• Update Time: 2025-07-27

4-(3-methoxyphenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(3-methoxyphenyl)-, hydrochloride
• 4-(3-Methoxyphenyl)piperidine hydrochloride
• DB-031592
• 4-(3-methoxyphenyl) piperidine hydrochloride, AldrichCPR
• 4-(3-methoxyphenyl)piperidine;hydrochloride
• 325808-20-6
• 4-(3-Methoxyphenyl)Piperidinium Chloride
• DTXSID20662841
• CS-0061988
• SB43390
• EN300-61234
• 4-(3-methoxyphenyl)piperidinehydrochloride
• SCHEMBL4892036
• 4-(3-Methoxyphenyl)piperidine--hydrogen chloride (1/1)
• AS-66295
• 4-(3-METHOXYPHENYL) PIPERIDINE HYDROCHLORIDE
• DB-068659
• CHEMBL2011550
• AKOS015846157
• MFCD02178922
• 4-(3-Methoxyphenyl)piperidine HCl
• W17662
• 4-(3-methoxyphenyl)piperidine hydrochloride

• MDL： MFCD02178922
• Inchi： 1S/C12H17NO.ClH/c1-14-12-4-2-3-11(9-12)10-5-7-13-8-6-10;/h2-4,9-10,13H,5-8H2,1H3;1H
• InChI Key： UFIHUSFFAGVMDG-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C1CCNCC1

Computed Properties

• Exact Mass: 227.10800
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.29300

4-(3-methoxyphenyl)piperidine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-methoxyphenyl)piperidine hydrochloride

Comprehensive Analysis of 4-(3-Methoxyphenyl)piperidine Hydrochloride (CAS 325808-20-6): Properties, Applications, and Research Insights

4-(3-Methoxyphenyl)piperidine hydrochloride (CAS 325808-20-6) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This piperidine derivative, characterized by its methoxyphenyl substitution, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The compound's unique structural features, including its hydrochloride salt form, enhance its solubility and stability, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for piperidine-based compounds like 4-(3-Methoxyphenyl)piperidine hydrochloride has surged, driven by their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, which could pave the way for novel treatments targeting neurological disorders. The compound's CAS number 325808-20-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, 4-(3-Methoxyphenyl)piperidine is often employed as a building block for more complex molecules. Its methoxy group offers functionalization opportunities, enabling modifications that align with modern green chemistry principles. This aligns with the growing trend of sustainable synthesis methods, a hot topic in the scientific community. Laboratories worldwide prioritize this compound for its reproducibility and compatibility with catalytic reactions.

The pharmacological profile of 4-(3-Methoxyphenyl)piperidine hydrochloride (CAS 325808-20-6) is another area of intense exploration. Its structural similarity to bioactive molecules has led to investigations into its kinase inhibition properties, a key focus in oncology research. Additionally, its potential as a ligand for G-protein-coupled receptors (GPCRs) has been highlighted in recent publications, addressing common search queries about its mechanism of action.

Quality control and analytical characterization of CAS 325808-20-6 are critical for ensuring research reproducibility. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, a frequently discussed topic in online forums. The compound's hydrochloride salt form further simplifies its handling in aqueous systems, a practical advantage noted by industrial chemists.

In conclusion, 4-(3-Methoxyphenyl)piperidine hydrochloride represents a nexus of synthetic utility and biomedical potential. Its CAS registry number 325808-20-6 serves as a gateway to a wealth of research data, meeting the needs of both academic and industrial stakeholders. As the scientific community continues to explore piperidine derivatives, this compound remains at the forefront of innovation in drug discovery and material science.